
Essential Safety and Logistics for Handling
Felodipine 3,5-dimethyl ester

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Felodipine 3,5-dimethyl ester

Cat. No.: B193179 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides immediate and

essential safety protocols, operational plans, and disposal guidelines for Felodipine 3,5-
dimethyl ester.

Chemical Identifier:

Compound Name Felodipine 3,5-dimethyl ester

Synonyms

4-(2,3-Dichlorophenyl)-1,4-dihydro-2,6-dimethyl-

3,5-pyridinedicarboxylic Acid 3,5-Dimethyl Ester,

Felodipine Impurity A

CAS Number 91189-59-2

Personal Protective Equipment (PPE)
When handling Felodipine 3,5-dimethyl ester, the following personal protective equipment is

mandatory to minimize exposure and ensure personal safety.
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Protection Type Recommended Equipment Specifications

Eye/Face Protection Safety Goggles

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US).[1][2]

Skin Protection Protective Gloves

Handle with chemical-

impermeable gloves (e.g.,

nitrile rubber). Gloves must be

inspected prior to use.[1]

Protective Clothing

Wear fire/flame resistant and

impervious clothing. A lab coat

is required.[1][2]

Respiratory Protection Respirator

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator.[1] In case

of dust formation, a dust

respirator is recommended.

Operational Plan: Handling and Storage
Adherence to proper handling and storage protocols is crucial for maintaining the integrity of

the compound and the safety of laboratory personnel.

Handling:

Ventilation: Handle in a well-ventilated place, preferably within a chemical fume hood.[1]

Avoid Contact: Avoid contact with skin, eyes, and clothing.[1][3] Do not ingest or inhale.

Dust and Aerosol Prevention: Avoid the formation of dust and aerosols.[1] Use non-sparking

tools.

Hygiene: Wash hands thoroughly after handling.[1][3] Do not eat, drink, or smoke in the

handling area.[1][3]
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Storage:

Container: Store in a tightly closed container in a dry, cool, and well-ventilated place.

Incompatibilities: Keep away from oxidizing agents.

Conditions: Protect from light and moisture.

Disposal Plan
Proper disposal of Felodipine 3,5-dimethyl ester and its containers is critical to prevent

environmental contamination and adhere to regulations. This material should be treated as

hazardous waste.

Waste Generation and Collection:

Segregation: Collect waste material in a designated, labeled, and suitable container.

Contaminated Materials: Any materials that come into contact with the compound, including

gloves, absorbent paper, and containers, should be treated as hazardous waste.

Disposal Procedure:

Licensed Disposal Company: Dispose of contents and container through a licensed

hazardous material disposal company.[2][3]

Regulatory Compliance: Ensure compliance with all federal, state, and local regulations for

hazardous waste disposal.

Environmental Protection: Avoid release to the environment.[4] Prevent entry into drains,

water courses, or onto the ground.[2]

Spill Management
In the event of a spill, immediate and appropriate action is necessary to contain the material

and protect personnel.

Minor Spills:
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Evacuate and Ventilate: Evacuate unnecessary personnel and ensure adequate ventilation.

Personal Protection: Wear appropriate PPE as outlined above.

Containment: Use dry clean-up procedures and avoid generating dust.[1]

Clean-up: Gently sweep or vacuum up the spilled solid. Dampen with water to prevent

dusting before sweeping.

Collection: Place the collected material in a suitable container for disposal.

Major Spills:

Alert and Evacuate: Alert others in the area and evacuate immediately.

Emergency Responders: Contact your institution's emergency responders.

Containment: If safe to do so, prevent further spread of the spill.

Quantitative Data
The following table summarizes available toxicological data for the closely related compound,

Felodipine (CAS: 72509-76-3), as specific data for Felodipine 3,5-dimethyl ester is limited.

This data should be used as a reference for assessing potential hazards.

Data Point Value Species

Oral LD50 1,050 mg/kg Rat[5]

Oral LD50 250 mg/kg Mouse[5]

Intraperitoneal LD50 23 mg/kg Rat[5]

Intraperitoneal LD50 76 mg/kg Mouse[5]

Subcutaneous LD50 >600 mg/kg Rat[5]

Subcutaneous LD50 3,100 mg/kg Mouse[5]
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The following diagrams illustrate the necessary workflows for safe handling and emergency

response.

Safe Handling Workflow Disposal Workflow

Preparation:
- Review SDS

- Wear full PPE

Handling:
- Use in fume hood

- Avoid dust generation

Storage:
- Tightly sealed container

- Cool, dry, dark place

Post-Handling:
- Clean work area

- Wash hands thoroughly

Collect Waste:
- Segregate hazardous waste

- Label container clearly

Dispose:
- Contact licensed waste disposal

- Follow all regulations

Click to download full resolution via product page

Caption: Workflow for handling and disposal of Felodipine 3,5-dimethyl ester.
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Spill Response Protocol

Spill Occurs

Assess Severity

Minor Spill Major Spill

Don Appropriate PPE Evacuate Area

Contain Spill

Clean Up Spill

Dispose of Waste

Alert Emergency
Services

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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